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For Researchers, Scientists, and Drug Development Professionals

Introduction

Stachartin C is a naturally occurring phenylspirodrimane, a class of meroterpenoids, isolated
from the fungus Stachybotrys chartarum. Phenylspirodrimanes are known for their diverse and
potent biological activities, including immunosuppressive, cytotoxic, and enzyme inhibitory
effects. This technical guide provides a comprehensive overview of the available scientific
information on Stachartin C, including its chemical properties, and biological activities, with a
focus on data relevant to research and drug development.

Chemical and Physical Properties

Stachartin C is an amino acid derivative of stachybotrylactam, specifically a valine derivative.
[1] Its fundamental properties are summarized in the table below.

Property Value Reference
Molecular Formula C29H41NOe [1]
CAS Number 1978388-56-5 [1]
Molecular Weight 499.64 g/mol [1]

Note: Detailed spectroscopic data (*H-NMR, 3C-NMR, IR, Mass Spectrometry) for Stachartin
C are not readily available in the public domain at the time of this publication. Researchers are
advised to consult the primary literature that first reported its isolation for this information.
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Biological Activity

While specific biological activity data for Stachartin C is limited in publicly accessible literature,
the broader class of phenylspirodrimanes (PSDs) from Stachybotrys chartarum has been
shown to exhibit significant cytotoxic effects against various cancer cell lines. For instance,
related compounds, stachybochartins, have demonstrated cytotoxicity against MDA-MB-231
breast cancer cells and U-20S osteosarcoma cells, with ICso values in the micromolar range.

[2]

Compound .. .

Activity Cell Lines ICs0 (UM) Reference
Class
Phenylspirodrima
nes o MDA-MB-231

) Cytotoxicity 45-21.7 [2]

(Stachybochartin (Breast Cancer)
s)
U-20S

45-21.7 [2]
(Osteosarcoma)

Note: The ICso values presented are for related compounds and may not be representative of
Stachartin C's specific activity. Further research is required to determine the precise cytotoxic
profile of Stachartin C.

Experimental Protocols

A detailed, specific experimental protocol for the isolation of Stachartin C is not available in the
reviewed literature. However, a general methodology for the isolation of phenylspirodrimanes
from Stachybotrys chartarum cultures can be outlined as follows.

General Protocol for Phenylspirodrimane Isolation:

» Cultivation:Stachybotrys chartarum is cultured on a suitable solid or liquid medium to
promote the production of secondary metabolites.

o Extraction: The fungal biomass and culture medium are extracted with an organic solvent,
such as ethyl acetate or methanol, to isolate the crude mixture of metabolites.
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o Chromatographic Separation: The crude extract is subjected to a series of chromatographic
techniques to separate the individual compounds. This typically involves:

o Column Chromatography: Initial separation based on polarity using silica gel or other
stationary phases.

o High-Performance Liquid Chromatography (HPLC): Further purification of fractions to yield
pure compounds. Reverse-phase HPLC is commonly employed.

 Structure Elucidation: The structure of the isolated compounds is determined using
spectroscopic methods, including Nuclear Magnetic Resonance (NMR) and Mass
Spectrometry (MS).

Biosynthetic Pathway

Stachartin C, as a phenylspirodrimane, is a meroterpenoid synthesized through a hybrid
polyketide-terpenoid biosynthetic pathway.
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Biosynthetic origin of Stachartin C.

Experimental Workflow: Phenylspirodrimane
Isolation

The following diagram illustrates a typical workflow for the isolation and characterization of
phenylspirodrimanes like Stachartin C.
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General workflow for isolation and analysis.
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Conclusion

Stachartin C represents an intriguing member of the phenylspirodrimane family with potential
for further investigation in drug discovery, particularly in oncology. The lack of detailed, publicly
available data on its specific biological activities and the underlying mechanisms of action
highlights a significant opportunity for future research. The protocols and data presented in this
guide, based on related compounds, provide a foundational framework for researchers to
design and execute studies aimed at elucidating the therapeutic potential of Stachartin C. As
more research is conducted, a clearer picture of its pharmacological profile will emerge,
potentially leading to the development of novel therapeutic agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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